Cas no 778643-54-2 (4H-1-Benzopyran-4-one, 2-(methylthio)-8-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one, 2-(methylthio)-8-phenyl-
• CAS No: 778643-54-2
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 1789399
• Update Time: 2024-11-19

4H-1-Benzopyran-4-one, 2-(methylthio)-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(methylthio)-8-phenyl-
• 2-METHYLSULFANYL-8-PHENYL-CHROMEN-4-ONE

• Inchi： 1S/C16H12O2S/c1-19-15-10-14(17)13-9-5-8-12(16(13)18-15)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： AJURXMMJAQXZBN-UHFFFAOYSA-N
• SMILES： C1(SC)OC2=C(C3=CC=CC=C3)C=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 268.05586

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 439.0±45.0 °C(Predicted)
• PSA: 26.3